Cas no 82223-67-4 (N-Pentyl-1-tetradecanamine)

• Product Name: N-Pentyl-1-tetradecanamine
• CAS No: 82223-67-4
• MF: C₁₉H₄₁N
• MW: 283.535546064377
• CID: 5232569
• Update Time: 2025-10-29

N-Pentyl-1-tetradecanamine Chemical and Physical Properties

Names and Identifiers

• N-Pentyl-1-tetradecanamine

• Inchi： 1S/C19H41N/c1-3-5-7-8-9-10-11-12-13-14-15-17-19-20-18-16-6-4-2/h20H,3-19H2,1-2H3
• InChI Key： MCEFZEDPUQJRAT-UHFFFAOYSA-N
• SMILES： C(NCCCCC)CCCCCCCCCCCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-Pentyl-1-tetradecanamine

Comprehensive Overview of N-Pentyl-1-tetradecanamine (CAS No. 82223-67-4): Properties, Applications, and Industry Insights

N-Pentyl-1-tetradecanamine (CAS No. 82223-67-4) is a specialized organic compound belonging to the class of long-chain alkylamines. This compound, also referred to as 1-Tetradecanamine, N-pentyl-, has garnered significant attention in industrial and research applications due to its unique amphiphilic properties and surface-active characteristics. With a molecular formula of C₁₉H₄₁N, it combines a tetradecyl (C14) chain with a pentyl (C5) substituent on the nitrogen atom, making it a versatile intermediate in synthetic chemistry.

The growing demand for high-performance surfactants and corrosion inhibitors has placed compounds like N-Pentyl-1-tetradecanamine at the forefront of material science discussions. Recent trends in green chemistry and sustainable formulations have further driven research into optimizing its synthesis and applications. Users frequently search for terms such as "N-Pentyl-1-tetradecanamine uses," "CAS 82223-67-4 supplier," and "biodegradable amine derivatives," reflecting its relevance in both academic and industrial settings.

From a structural perspective, the hydrophobic tail (tetradecyl group) and polar head (amine group) enable N-Pentyl-1-tetradecanamine to act as an effective emulsifier or dispersing agent. This property is particularly valuable in lubricant additives, where it enhances stability and reduces friction. Additionally, its potential in nanomaterial synthesis—especially for stabilizing metal nanoparticles—has been explored in peer-reviewed studies, aligning with the surge in interest around advanced material engineering.

In the context of industrial scalability, manufacturers often inquire about "CAS 82223-67-4 production methods" and "cost-effective amine synthesis." The compound is typically synthesized via reductive amination or alkylation reactions, with a focus on minimizing byproducts. Recent advancements in catalytic processes have improved yields, addressing the need for eco-friendly production—a key concern for regulatory-compliant industries.

Another notable application of N-Pentyl-1-tetradecanamine lies in personal care formulations. As consumers prioritize mild yet effective ingredients, this compound’s low irritation potential and compatibility with cationic surfactants make it suitable for hair conditioners and skin-friendly cleansers. Searches for "amine-based cosmetic ingredients" and "safe surfactant alternatives" highlight this niche demand.

From an analytical chemistry standpoint, CAS 82223-67-4 is characterized using techniques like GC-MS (Gas Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods ensure purity and consistency, critical for applications in pharmaceutical intermediates or agrochemical formulations. Researchers also emphasize its role in ion-pair extraction, a technique gaining traction in environmental sample analysis.

In summary, N-Pentyl-1-tetradecanamine (CAS No. 82223-67-4) exemplifies the intersection of innovation and practical utility. Its adaptability across multiple industries—from materials science to consumer products—underscores its importance. As sustainability and efficiency remain top priorities, this compound is poised to play a pivotal role in future chemical advancements.